Graveolone
Graveolone
Graveolone belongs to the class of organic compounds known as linear pyranocoumarins. These are organic compounds containing a pyran (or a hydrogenated derivative) linearly fused to a coumarin moiety. Graveolone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, graveolone is primarily located in the cytoplasm. Outside of the human body, graveolone can be found in dill, herbs and spices, and parsley. This makes graveolone a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
16499-05-1
VCID:
VC0190328
InChI:
InChI=1S/C14H12O4/c1-14(2)7-10(15)9-5-8-3-4-13(16)17-11(8)6-12(9)18-14/h3-6H,7H2,1-2H3
SMILES:
CC1(CC(=O)C2=C(O1)C=C3C(=C2)C=CC(=O)O3)C
Molecular Formula:
C21H22O7
Molecular Weight:
244.24 g/mol
Graveolone
CAS No.: 16499-05-1
Natural Products
VCID: VC0190328
Molecular Formula: C21H22O7
Molecular Weight: 244.24 g/mol
| CAS No. | 16499-05-1 |
|---|---|
| Product Name | Graveolone |
| Molecular Formula | C21H22O7 |
| Molecular Weight | 244.24 g/mol |
| IUPAC Name | 2,2-dimethyl-3H-pyrano[3,2-g]chromene-4,8-dione |
| Standard InChI | InChI=1S/C14H12O4/c1-14(2)7-10(15)9-5-8-3-4-13(16)17-11(8)6-12(9)18-14/h3-6H,7H2,1-2H3 |
| Standard InChIKey | WEDGVCZUPFZNDE-UHFFFAOYSA-N |
| SMILES | CC1(CC(=O)C2=C(O1)C=C3C(=C2)C=CC(=O)O3)C |
| Canonical SMILES | CC1(CC(=O)C2=C(O1)C=C3C(=C2)C=CC(=O)O3)C |
| Melting Point | 177.5-178°C |
| Physical Description | Solid |
| Description | Graveolone belongs to the class of organic compounds known as linear pyranocoumarins. These are organic compounds containing a pyran (or a hydrogenated derivative) linearly fused to a coumarin moiety. Graveolone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, graveolone is primarily located in the cytoplasm. Outside of the human body, graveolone can be found in dill, herbs and spices, and parsley. This makes graveolone a potential biomarker for the consumption of these food products. |
| PubChem Compound | 177751 |
| Last Modified | Nov 11 2021 |
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